Cas no 101392-24-9 (3-Pyridinecarboxamide, 2-(tricyclo[3.3.1.13,7]dec-1-ylthio)-)

3-Pyridinecarboxamide, 2-(tricyclo[3.3.1.13,7]dec-1-ylthio)- structure

101392-24-9 structure

Product Name:3-Pyridinecarboxamide, 2-(tricyclo[3.3.1.13,7]dec-1-ylthio)-

CAS No:101392-24-9

MF:C₁₆H₂₀N₂OS

MW:288.407802581787

CID:3554783

Update Time:2025-04-22

Chemical and Physical Properties
Related Products

3-Pyridinecarboxamide, 2-(tricyclo[3.3.1.13,7]dec-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxamide, 2-(tricyclo[3.3.1.13,7]dec-1-ylthio)-
- Inchi： 1S/C16H20N2OS/c17-14(19)13-2-1-3-18-15(13)20-16-7-10-4-11(8-16)6-12(5-10)9-16/h1-3,10-12H,4-9H2,(H2,17,19)
- InChI Key： XKAQDUPVXCLLMT-UHFFFAOYSA-N
- SMILES： C1(SC23CC4CC(CC(C4)C2)C3)=NC=CC=C1C(N)=O

3-Pyridinecarboxamide, 2-(tricyclo[3.3.1.13,7]dec-1-ylthio)- Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

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